Cas no 86150-61-0 (L-Valine 2-Hydroxyethyl Ester Tosylate)

L-Valine 2-Hydroxyethyl Ester Tosylate is a chiral auxiliary and protected amino acid derivative widely used in peptide synthesis and pharmaceutical applications. The compound features a tosylate leaving group, enhancing its reactivity in nucleophilic substitution reactions, while the 2-hydroxyethyl ester provides improved solubility in polar solvents. Its stereochemical purity ensures high selectivity in asymmetric synthesis, making it valuable for constructing complex molecular architectures. The tosylate group also facilitates further functionalization under mild conditions. This derivative is particularly useful in medicinal chemistry for prodrug design and as an intermediate in the synthesis of bioactive compounds. Its stability and versatility make it a preferred choice for researchers requiring precise control over reaction pathways.
L-Valine 2-Hydroxyethyl Ester Tosylate structure
86150-61-0 structure
Product name:L-Valine 2-Hydroxyethyl Ester Tosylate
CAS No:86150-61-0
MF:C14H23NO6S
MW:333.400523424149
MDL:MFCD22666220
CID:836154
PubChem ID:329831262

L-Valine 2-Hydroxyethyl Ester Tosylate Chemical and Physical Properties

Names and Identifiers

    • Valacyclovir Related Compound F
    • L-Valine 2-Hydroxyethyl Ester Tosylate
    • 2-hydroxyethyl 2-amino-3-methylbutanoate,4-methylbenzenesulfonic acid
    • L-Valine 2-Hydroxyet
    • L-VALINE 2-HYDROXYETHYL ESTER 4-METHYLBENZENESULFONATE ,
    • para-Toluenesulfonate 2-Hydroxyethyl L-Valinate
    • L-Valine 2-hydroxyethyl ester p-toluenesulfonate salt
    • (S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
    • UNII-DX4L2PN5XF
    • AKOS027320575
    • AS-76980
    • DX4L2PN5XF
    • 86150-61-0
    • 2-hydroxyethyl (2S)-2-amino-3-methylbutanoate;4-methylbenzenesulfonic acid
    • 2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate, (S)-
    • L-Valine 2-Hydroxyethyl Ester 4-Methylbenzenesulfonate
    • 2-Hydroxyethyl L-Valinate para-Toluenesulfonate
    • L-Valine, 2-hydroxyethyl ester, 4-methylbenzenesulfonate (salt)
    • 2-hydroxyethyl L-valinate; para-toluene sulfonate
    • (S)-2-Hydroxyethyl2-amino-3-methylbutanoate4-methylbenzenesulfonate
    • L-Valine 2-hydroxyethyl ester p-toluenesulfonate salt, pharmaceutical impurity standard
    • Valaciclovir impurity F para-toluenesulfonate, European Pharmacopoeia (EP) Reference Standard
    • DB-265348
    • MDL: MFCD22666220
    • Inchi: 1S/C7H15NO3.C7H8O3S/c1-5(2)6(8)7(10)11-4-3-9;1-6-2-4-7(5-3-6)11(8,9)10/h5-6,9H,3-4,8H2,1-2H3;2-5H,1H3,(H,8,9,10)/t6-;/m0./s1
    • InChI Key: KIQNQGPNCRYWKY-RGMNGODLSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(O)(=O)=O.C(=O)(OCCO)[C@@H](N)C(C)C

Computed Properties

  • Exact Mass: 333.12500
  • Monoisotopic Mass: 333.12460863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 331
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 135.30000
  • LogP: 2.52800

L-Valine 2-Hydroxyethyl Ester Tosylate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

L-Valine 2-Hydroxyethyl Ester Tosylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XA805-50mg
L-Valine 2-Hydroxyethyl Ester Tosylate
86150-61-0 95+%
50mg
361.0CNY 2021-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X02145-1g
(S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
86150-61-0 95%
1g
¥2647.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X02145-100mg
(S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
86150-61-0 95%
100mg
¥707.0 2024-07-18
TRC
V094320-1g
L-Valine 2-Hydroxyethyl Ester Tosylate
86150-61-0
1g
$ 1722.00 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XA805-200mg
L-Valine 2-Hydroxyethyl Ester Tosylate
86150-61-0 95+%
200mg
902.0CNY 2021-07-15
Biosynth
IV178763-25 mg
L-Valine 2-hydroxyethyl ester tosylate
86150-61-0
25mg
$319.25 2023-01-04
Biosynth
IV178763-50 mg
L-Valine 2-hydroxyethyl ester tosylate
86150-61-0
50mg
$511.00 2023-01-04
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
Y0001098
86150-61-0
¥1544.34 2023-01-13
A2B Chem LLC
AB75262-100mg
(S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
86150-61-0 95%
100mg
$77.00 2024-04-19
A2B Chem LLC
AB75262-1g
(S)-2-Hydroxyethyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
86150-61-0 95%
1g
$295.00 2024-04-19

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